Cas no 2137666-21-6 (Sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate)

• Product Name: Sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate
• CAS No: 2137666-21-6
• MF: C₁₄H₂₁NaO₃S
• MW: 292.369514226913
• CID: 6246026
• PubChem ID: 165953966
• Update Time: 2025-05-19

Sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137666-21-6
• EN300-724766
• sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate
• Sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate

• Inchi： 1S/C14H22O3S.Na/c1-4-5-6-9-17-14-8-7-12(18(15)16)10-13(14)11(2)3;/h7-8,10-11H,4-6,9H2,1-3H3,(H,15,16);/q;+1/p-1
• InChI Key： JTYSHQVTLFNJKB-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=C(C=1)C(C)C)OCCCCC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 292.11090998g/mol
• Monoisotopic Mass: 292.11090998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate

Professional Introduction to Sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate (CAS No. 2137666-21-6)

Sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate, identified by the CAS number 2137666-21-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of sulfonate derivatives, which are widely recognized for their diverse applications in drug development and therapeutic interventions. The unique structural features of this molecule, particularly its pentyloxy and propan-2-yl substituents, contribute to its distinctive chemical properties and potential biological activities.

The synthesis of Sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate involves a series of carefully orchestrated chemical reactions that highlight the compound's complexity and the precision required in its production. The process typically begins with the functionalization of a benzene ring, followed by the introduction of the pentyloxy and propan-2-yl groups through selective alkylation and sulfonation reactions. These steps are critical in determining the compound's overall efficacy and stability, making the synthesis a cornerstone of modern organic chemistry.

In recent years, there has been a growing interest in sulfonate derivatives due to their potential as intermediates in the synthesis of active pharmaceutical ingredients (APIs). Sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate is no exception, as it has shown promise in various preclinical studies. One of the most compelling aspects of this compound is its ability to interact with biological targets in a manner that suggests it could be utilized in the development of novel therapeutic agents. Specifically, its sulfonate moiety is known to enhance solubility and bioavailability, which are crucial factors in drug design.

The pharmacological profile of Sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate has been extensively studied in academic and industrial research settings. Researchers have explored its potential as a modulator of various biological pathways, including those involved in inflammation, pain management, and neuroprotection. For instance, studies have indicated that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly intriguing given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) in clinical practice.

Moreover, the structural versatility of Sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate allows for further derivatization, enabling the creation of analogs with enhanced pharmacological properties. This flexibility is highly valuable in drug discovery pipelines, where compounds are often modified iteratively to optimize their efficacy and safety profiles. The pentyloxy and propan-2-yl groups provide distinct chemical handles that can be used to fine-tune interactions with biological targets, making this compound a versatile scaffold for medicinal chemistry.

The synthetic methodologies employed in the production of Sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate also reflect advancements in green chemistry principles. Modern synthetic routes increasingly prioritize sustainability and efficiency, minimizing waste and reducing environmental impact. The use of catalytic processes and renewable feedstocks aligns with these goals, ensuring that the compound's production is both cost-effective and environmentally responsible. Such innovations are essential for meeting the growing demand for high-quality pharmaceutical intermediates while adhering to stringent regulatory standards.

In conclusion, Sodium 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfinate (CAS No. 2137666-21-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its promising biological activities, make it a valuable candidate for further research and development. As our understanding of sulfonate derivatives continues to evolve, compounds like this one are poised to play a crucial role in shaping the future of medicine. The ongoing exploration of its pharmacological properties underscores its potential as a building block for novel therapeutic agents that could address unmet medical needs.